Cas no 628692-20-6 (Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-)

Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro- structure
628692-20-6 structure
Product Name:Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-
CAS No:628692-20-6
MF:C12H13BFNO2
MW:233.046526670456
CID:1640867
Update Time:2024-08-30

Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-
    • 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluorobenzonitrile
    • Inchi: 1S/C12H13BFNO2/c1-12(2)7-16-13(17-8-12)10-3-4-11(14)9(5-10)6-15/h3-5H,7-8H2,1-2H3
    • InChI Key: CHRRQOKKIPFPHZ-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(B2OCC(C)(C)CO2)=CC=C1F

Computed Properties

  • Exact Mass: 232.10599

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 342.5±32.0 °C(Predicted)
  • PSA: 42.25
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